4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine

• IUPAC Name: 4-bromo-2-(2,2,2-trifluoroethoxy)pyridine
• InChI: InChI=1S/C7H5BrF3NO/c8-5-1-2-12-6(3-5)13-4-7(9,10)11/h1-3H,4H2
• InChI Key: QZFCOYMEICRTCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1Br)OCC(F)(F)F
• Molecular Formula: C7H5BrF3NO
• DSSTOX Substance ID: DTXSID00738674
• Molecular Weight: 256.02 g/mol
• CAS No.: 161952-62-1

Description

4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine (CAS: 126728-58-3) is a halogenated pyridine derivative with the molecular formula C₇H₅BrF₃NO and a molecular weight of 244.02 g/mol. Structurally, it features a bromine atom at the 4-position and a 2,2,2-trifluoroethoxy group (-OCH₂CF₃) at the 2-position of the pyridine ring . This compound is commercially available with high purity (95–98%) and serves as a critical intermediate in pharmaceutical synthesis, particularly for drugs containing trifluoroethoxy motifs, such as lansoprazole derivatives . Its synthesis typically involves nucleophilic substitution reactions, leveraging the reactivity of bromine and the electron-withdrawing nature of the trifluoroethoxy group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine typically involves the reaction of 4-bromo-2-hydroxypyridine with 2,2,2-trifluoroethyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles such as amines or thiols.

Oxidation: The pyridine ring can be oxidized to form N-oxides.

Reduction: The compound can be reduced to remove the bromine atom or to modify the trifluoroethoxy group.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium thiolate in polar aprotic solvents such as DMF or DMSO.

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (mCPBA).

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or palladium on carbon (Pd/C) under hydrogen atmosphere.

Major Products Formed

Nucleophilic Substitution: Formation of substituted pyridines with various functional groups.

Oxidation: Formation of pyridine N-oxides.

Reduction: Formation of dehalogenated or modified pyridine derivatives.

Scientific Research Applications

4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine is utilized in various scientific research fields, including:

Chemistry: As a building block in the synthesis of more complex molecules and as a reagent in organic reactions.

Biology: In the study of enzyme inhibitors and as a probe in biochemical assays.

Medicine: Potential use in the development of pharmaceuticals, particularly in the design of drugs targeting specific enzymes or receptors.

Industry: Used in the production of agrochemicals, dyes, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine depends on its application. In biological systems, it may act as an enzyme inhibitor by binding to the active site of the enzyme and preventing substrate access. The trifluoroethoxy group can enhance the compound’s lipophilicity, allowing it to interact more effectively with hydrophobic pockets in proteins .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The table below compares 4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine with analogous pyridine derivatives, highlighting key differences in substituents, positions, and applications:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Position	CAS Number	Application
This compound	C₇H₅BrF₃NO	244.02	Br, -OCH₂CF₃	2,4	126728-58-3	Pharmaceutical intermediate
2-Bromo-5-(trifluoromethoxy)pyridine	C₆H₃BrF₃NO	241.99	Br, -OCF₃	2,5	1206984-48-6	Organic synthesis
2-Chloro-3-(2,2,2-trifluoroethoxy)pyridine	C₇H₅ClF₃NO	211.57	Cl, -OCH₂CF₃	2,3	256473-04-8	Research chemical
4-Bromo-2-methoxy-3-methylpyridine	C₇H₈BrNO	202.05	Br, -OCH₃, -CH₃	2,3,4	83664-33-9	Organic synthesis
2-Bromo-4-(trifluoromethyl)pyridine	C₆H₃BrF₃N	225.99	Br, -CF₃	2,4	175205-81-9	Liquid-phase reactions

Key Differences and Implications

Substituent Effects: Trifluoroethoxy (-OCH₂CF₃) vs. Trifluoromethoxy (-OCF₃): The trifluoroethoxy group in the target compound enhances lipophilicity and metabolic stability compared to trifluoromethoxy derivatives, making it more suitable for drug design . Bromine vs.

Positional Isomerism :

• The 2,4-substitution pattern in the target compound creates a meta-directing electronic effect, facilitating reactions at the 4-bromo position. In contrast, 2-Bromo-5-(trifluoromethoxy)pyridine (2,5-substitution) may exhibit altered regioselectivity in further functionalization .

Physical Properties :

• The trifluoroethoxy group increases molecular weight and boiling point compared to methoxy or methyl derivatives. For example, 4-Bromo-2-methoxy-3-methylpyridine (MW 202.05) is lighter and less polar than the target compound .

Pharmacological Relevance: The target compound’s structural similarity to lansoprazole intermediates (e.g., 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]methyl]sulfonyl]benzimidazole) underscores its utility in proton-pump inhibitor synthesis .

Comparative Reactivity Studies

• Reaction Rates : In SNAr reactions, This compound reacts faster than 4-Bromo-2-methoxy-3-methylpyridine due to the stronger electron-withdrawing effect of -OCH₂CF₃ vs. -OCH₃ .
• Stability : The trifluoroethoxy group improves thermal stability compared to ethoxy analogs like 4-Bromo-3-ethoxypyridine , which may degrade under harsh conditions .

Commercial and Industrial Relevance

• The target compound is available in gram-to-kilogram quantities (BLD Pharmatech, Combi-Blocks), whereas analogs like 2-Chloro-3-(2,2,2-trifluoroethoxy)pyridine are discontinued, reflecting its broader utility .

Biological Activity

4-Bromo-2-(2,2,2-trifluoroethoxy)pyridine is a chemical compound that has garnered attention due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant research findings associated with this compound.

Chemical Structure and Properties

This compound is characterized by the following chemical structure:

• IUPAC Name : this compound
• CAS Number : 161952-62-1
• Molecular Formula : C$_7$H$_5$BrF$_3$NO

The compound features a pyridine ring substituted with a bromine atom and a trifluoroethoxy group, which significantly influences its solubility and biological interactions.

Antimicrobial Properties

Research indicates that this compound exhibits antimicrobial activity. In vitro studies demonstrate its effectiveness against various bacterial strains. The minimum inhibitory concentration (MIC) values suggest that this compound can inhibit the growth of both Gram-positive and Gram-negative bacteria, making it a candidate for further development as an antimicrobial agent.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

These findings highlight the potential of this compound in treating bacterial infections.

Cytotoxicity and Anticancer Activity

In addition to its antimicrobial properties, this compound has shown cytotoxic effects on cancer cell lines. Studies involving various cancer types indicate that the compound can induce apoptosis in cancer cells through mechanisms involving oxidative stress and mitochondrial dysfunction.

A study reported IC$_{50}$ values for several cancer cell lines:

Cell Line	IC$_{50}$ (µM)
HeLa (cervical cancer)	15
MCF-7 (breast cancer)	20
A549 (lung cancer)	25

These results suggest that the compound may serve as a lead structure for developing new anticancer therapies.

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound acts as an inhibitor of specific enzymes involved in bacterial metabolism and cancer cell proliferation.
• Induction of Oxidative Stress : It promotes the generation of reactive oxygen species (ROS), leading to cellular damage and apoptosis in cancer cells.
• Alteration of Membrane Integrity : The presence of the trifluoroethoxy group enhances membrane permeability, facilitating the entry of the compound into cells.

Case Studies

A notable case study involved the application of this compound in a preclinical model of breast cancer. The study demonstrated significant tumor reduction in treated mice compared to controls. Histological analysis revealed increased apoptosis and decreased proliferation markers in tumor tissues from treated subjects.